Cas no 123401-18-3 (2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene)
123401-18-3 structure
Product Name:2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
CAS No:123401-18-3
MF:C9H8FNO5
MW:229.161926269531
CID:2901784
PubChem ID:14421619
Update Time:2025-04-21
2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 123401-18-3
- PTXLLIWPYYEKGR-UHFFFAOYSA-N
- 2-fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
- 4-Fluoro-2-methyl-5-nitrophenyl methyl carbonate
- carbonic acid 4-fluoro-2-methyl-5-nitrophenyl ester methyl ester
- DB-120567
- (4-fluoro-2-methyl-5-nitrophenyl) methyl carbonate
- SCHEMBL1098698
- 2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
-
- Inchi: 1S/C9H8FNO5/c1-5-3-6(10)7(11(13)14)4-8(5)16-9(12)15-2/h3-4H,1-2H3
- InChI Key: PTXLLIWPYYEKGR-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=C(C)C=1)OC(=O)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 229.03865052Da
- Monoisotopic Mass: 229.03865052Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 81.4Ų
2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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